Cas no 2229015-56-7 (2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane)

• Product Name: 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane
• CAS No: 2229015-56-7
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6051009
• PubChem ID: 165691608
• Update Time: 2025-09-19

2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane
• 2229015-56-7
• EN300-1765553

• Inchi： 1S/C11H13NO5/c1-11(6-17-11)7-4-9(15-2)10(16-3)5-8(7)12(13)14/h4-5H,6H2,1-3H3
• InChI Key： NQXYNRFYEIXKPE-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.8Ų

Additional information on 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane

Comprehensive Overview of 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane (CAS No. 2229015-56-7)

2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane (CAS No. 2229015-56-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique epoxide and nitrophenyl functional groups, serves as a versatile intermediate in synthetic applications. Researchers are particularly interested in its potential role in developing photoactive molecules and targeted drug delivery systems, aligning with current trends in green chemistry and sustainable synthesis.

The structural features of 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane include a dimethoxy-substituted aromatic ring and a reactive oxirane (epoxide) moiety. These attributes make it a valuable building block for designing light-responsive materials, a hot topic in nanotechnology and smart materials. Recent studies highlight its utility in photolabile protecting groups, which are critical for controlled-release applications in pharmaceuticals. This aligns with the growing demand for precision medicine and non-invasive therapies.

From a synthetic perspective, the compound's CAS No. 2229015-56-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and catalysis research. Its nitroaromatic component also ties into broader discussions about biodegradable polymers and environmentally friendly reagents, addressing concerns about chemical waste reduction. Innovators are exploring its derivatives for bioimaging probes, leveraging its fluorescence quenching properties.

In the context of user search trends, queries often focus on the compound's solubility, stability under light exposure, and compatibility with bioconjugation techniques. These practical considerations underscore its applicability in biopharmaceutical formulations and diagnostic tools. Additionally, the rise of AI-driven drug discovery has amplified interest in such structurally complex molecules, as they serve as ideal candidates for machine learning-based property prediction.

Safety and handling of 2-(4,5-dimethoxy-2-nitrophenyl)-2-methyloxirane adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its reactivity warrants careful storage away from strong oxidizers. This precautionary approach resonates with the broader shift toward responsible chemical management in research institutions.

Future directions for this compound may include covalent organic frameworks (COFs) and click chemistry applications, where its epoxide ring can facilitate modular assembly. As sustainability becomes a priority, its potential in catalytic asymmetric synthesis could further reduce reliance on heavy metal catalysts, a key concern in industrial greenification.